Cas no 500291-15-6 (Benzonitrile,4-[[4-[4-[[(2-cyanoethyl)methylamino]methyl]-2,6-dimethylphenoxy]-2-pyrimidinyl]amino]-)

• Product Name: Benzonitrile,4-[[4-[4-[[(2-cyanoethyl)methylamino]methyl]-2,6-dimethylphenoxy]-2-pyrimidinyl]amino]-
• CAS No: 500291-15-6
• MF: C₂₄H₂₄N₆O
• MW: 412.486964225769
• CID: 1544863
• Update Time: 2024-08-23

Benzonitrile,4-[[4-[4-[[(2-cyanoethyl)methylamino]methyl]-2,6-dimethylphenoxy]-2-pyrimidinyl]amino]- Chemical and Physical Properties

Names and Identifiers

• Benzonitrile,4-[[4-[4-[[(2-cyanoethyl)methylamino]methyl]-2,6-dimethylphenoxy]-2-pyrimidinyl]amino]-
• Benzonitrile, 4-[[4-[4-[[(2-cyanoethyl)methylamino]methyl]-2,6-dimethylphenoxy]-2-pyrimidinyl]amino]-

• Inchi： 1S/C24H24N6O/c1-17-13-20(16-30(3)12-4-10-25)14-18(2)23(17)31-22-9-11-27-24(29-22)28-21-7-5-19(15-26)6-8-21/h5-9,11,13-14H,4,12,16H2,1-3H3,(H,27,28,29)
• InChI Key： QENUYVNGRWXWIW-UHFFFAOYSA-N
• SMILES： C(#N)C1=CC=C(NC2=NC=CC(OC3=C(C)C=C(CN(CCC#N)C)C=C3C)=N2)C=C1

Computed Properties

• Exact Mass: 412.20142

Experimental Properties

• Density: 1.24±0.1 g/cm3(Predicted)
• Boiling Point: 626.3±65.0 °C(Predicted)
• PSA: 97.86
• pka: 7.17±0.50(Predicted)